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Compound of Interest

Compound Name: Quinidine N-oxide

Cat. No.: B10779067

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Quinidine N-oxide, a primary metabolite

of the antiarrhythmic drug quinidine. This document will cover its chemical structure,

physicochemical properties, metabolic formation, and relevant experimental protocols for its

synthesis and characterization, presented in a manner suitable for research and development

applications.

Chemical Structure and Properties
Quinidine N-oxide is the product of the oxidation of the quinuclidine nitrogen atom of

quinidine.[1][2] Its formal chemical name is (9S)-6'-Methoxycinchonan-9-ol 1-Oxide.[3] The

introduction of the N-oxide functional group alters the physicochemical and pharmacological

properties of the parent compound.

Chemical Identifiers:

IUPAC Name: (1R,2R,4S,5R)-2-((S)-hydroxy(6-methoxyquinolin-4-yl)methyl)-5-

vinylquinuclidine 1-oxide[4]
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CAS Number: 70116-00-6[3][4][5][6]

Molecular Formula: C₂₀H₂₄N₂O₃[3][4][5][6][7]

SMILES: O--INVALID-LINK----INVALID-LINK--C4">C@([H])[N@+]4(CC3)[O-][5]

InChI Key: WVDIZKMXQMCCAA-ROCUERRRSA-N[5][7]

The key physicochemical properties of Quinidine N-oxide are summarized in the table below.

Property Value Source

Molecular Weight 340.42 g/mol [3][4][6]

Purity (by HPLC) ≥95% (typical) [3][5]

Appearance Solid [5]

Solubility Soluble in DMSO [5]

Storage Temperature
-20°C or 2-8°C for long-term

storage
[3][5]

Metabolic Formation of Quinidine N-oxide
Quinidine N-oxide is a major, yet pharmacologically inactive, metabolite of quinidine.[5][8] The

metabolic conversion of quinidine to its N-oxide is primarily mediated by the cytochrome P450

enzyme system in the liver. Specifically, CYP3A4 is the most active enzyme in the formation of

Quinidine N-oxide, with contributions from CYP2C9 and CYP2E1.[5]
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Metabolic pathway of Quinidine to Quinidine N-oxide.

Pharmacokinetic Data
A study in healthy subjects revealed the following pharmacokinetic parameters for Quinidine
N-oxide after oral administration.[8]

Parameter Mean Value (± SD)

Elimination Half-Life 2.5 ± 0.28 hours

Renal Clearance 1.3 ± 0.3 L/hr

Unchanged in Urine (up to 12h) 13.9% ± 3.7% of dose

Free Fraction in Serum 3.3% ± 0.83%

These findings indicate that Quinidine N-oxide has a considerably shorter elimination half-life

than its parent drug, quinidine.[8]
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Experimental Protocols
Synthesis of Quinidine N-oxide via Ozonolysis
A common method for the N-oxidation of cinchona alkaloids like quinidine involves the use of

ozone. This method offers regioselective oxidation at the quinuclidine nitrogen.[1][2]

Materials and Equipment:

Quinidine

Acetone/water (95:5 v/v) solvent mixture

Ozone generator

Reaction vessel equipped with a gas dispersion tube

Low-temperature bath (-12°C to 0°C)

Nitrogen gas source

Rotary evaporator

Chromatography equipment for purification (e.g., TLC, column chromatography)

Procedure:

Dissolve quinidine in the acetone/water mixture to a concentration of approximately 0.15 M

in the reaction vessel.

Cool the solution to between -12°C and 0°C using the low-temperature bath.

Bubble ozone through the solution at a controlled rate (e.g., 0.06 mmol/minute).

Monitor the reaction progress (e.g., by TLC) until the starting material is consumed. The

solution may turn a pale yellow color.[1]

Once the reaction is complete, stop the ozone flow and purge the solution with nitrogen gas

to remove any residual ozone.
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Remove the solvent under reduced pressure using a rotary evaporator to yield the crude

product.

Purify the crude Quinidine N-oxide using standard chromatographic techniques.

Preparation Reaction Workup & Purification

Dissolve Quinidine
in Acetone/Water Cool to -12°C Bubble Ozone

(e.g., 0.06 mmol/min) Monitor by TLC Purge with N2Reaction Complete Evaporate Solvent Chromatographic
Purification Final Product

Click to download full resolution via product page

Workflow for the synthesis of Quinidine N-oxide.

Characterization Methods
The synthesized Quinidine N-oxide should be characterized to confirm its identity and purity.

The following techniques are typically employed:

High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the

compound. A typical purity for commercially available Quinidine N-oxide is ≥95%.[3][5]

Mass Spectrometry (MS): Confirms the molecular weight of the compound. For Quinidine N-
oxide, the expected protonated molecular ion [M+H]⁺ would be at m/z 341.4.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the chemical structure and confirm the position of the N-oxide.

Fourier-Transform Infrared (FTIR) Spectroscopy: Can be used to identify the N-O stretching

vibration, providing evidence of the N-oxide group.

UV-Vis Spectroscopy: To determine the compound's absorption spectrum.

Conclusion
Quinidine N-oxide is a key metabolite in the biotransformation of quinidine. Understanding its

chemical properties, metabolic pathway, and methods for its synthesis and characterization is
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crucial for researchers in pharmacology, toxicology, and drug development. This guide provides

a foundational overview to support further investigation and application of this compound in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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